Cas no 2138517-89-0 ((1-propoxycyclooctyl)methanol)

(1-Propoxycyclooctyl)methanol is a cyclooctane derivative featuring a propoxy substituent at the 1-position and a hydroxymethyl functional group. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, which allows for further derivatization or use as an intermediate in the preparation of more complex molecules. The cyclooctyl ring provides conformational flexibility, while the propoxy and hydroxymethyl groups enhance solubility and reactivity in various reaction conditions. Potential applications include its use in polymer chemistry, ligand synthesis, or as a building block for pharmaceuticals and agrochemicals. Its balanced hydrophobicity and reactivity make it a versatile reagent for selective transformations.
(1-propoxycyclooctyl)methanol structure
(1-propoxycyclooctyl)methanol structure
Product Name:(1-propoxycyclooctyl)methanol
CAS No:2138517-89-0
MF:C12H24O2
MW:200.317764282227
CID:5877177
PubChem ID:165962208
Update Time:2025-06-11

(1-propoxycyclooctyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-propoxycyclooctyl)methanol
    • 2138517-89-0
    • EN300-1143546
    • Inchi: 1S/C12H24O2/c1-2-10-14-12(11-13)8-6-4-3-5-7-9-12/h13H,2-11H2,1H3
    • InChI Key: BLSIHHNGHNNCFG-UHFFFAOYSA-N
    • SMILES: O(CCC)C1(CO)CCCCCCC1

Computed Properties

  • Exact Mass: 200.177630004g/mol
  • Monoisotopic Mass: 200.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.5Ų

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Additional information on (1-propoxycyclooctyl)methanol

The Compound CAS No. 2138517-89-0: (1-propoxycyclooctyl)methanol

The compound with CAS No. 2138517-89-0, commonly referred to as (1-propoxycyclooctyl)methanol, is a versatile organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of cyclic ethers and is characterized by its cyclooctane ring substituted with a propoxy group and a hydroxymethyl group. The cyclooctane ring provides structural rigidity, while the propoxy and hydroxymethyl groups contribute to its functional versatility.

Recent studies have highlighted the potential of (1-propoxycyclooctyl)methanol in drug delivery systems due to its ability to form inclusion complexes with various bioactive molecules. These complexes can enhance the solubility, stability, and bioavailability of drugs, making it a promising candidate in pharmaceutical research. For instance, a 2023 study published in the *Journal of Controlled Release* demonstrated that this compound can significantly improve the encapsulation efficiency of lipophilic drugs within polymeric nanoparticles.

In addition to its pharmaceutical applications, (1-propoxycyclooctyl)methanol has shown potential in materials science as a precursor for synthesizing advanced polymers and surfactants. Its unique structure allows for the formation of amphiphilic molecules, which are highly sought after in the development of environmentally friendly coatings and detergents. A 2023 paper in *Macromolecules* explored its use as a building block for creating biodegradable polymers with tunable mechanical properties.

The synthesis of (1-propoxycyclooctyl)methanol typically involves a multi-step process, including cyclopropanation, etherification, and hydroxylation reactions. Researchers have recently developed more efficient synthetic routes that minimize the use of hazardous reagents and reduce production costs. For example, a 2023 study in *Green Chemistry* reported a catalytic asymmetric synthesis method that achieves high enantioselectivity with minimal environmental impact.

From an environmental perspective, (1-propoxycyclooctyl)methanol exhibits favorable biodegradation characteristics under aerobic conditions, making it a safer alternative to traditional chemical additives in various industrial processes. Its low toxicity profile has also been validated in recent ecotoxicological studies, further supporting its use in sustainable chemical applications.

In conclusion, (1-propoxycyclooctyl)methanol (CAS No. 2138517-89-0) is a multifaceted compound with significant potential across diverse fields, from pharmaceuticals to materials science. Ongoing research continues to uncover new applications and optimize its synthesis and utilization, positioning it as a key player in the development of innovative chemical solutions.

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